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Compound of Interest

Compound Name: Etiracetam-d3

Cat. No.: B11939075

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Etiracetam-d3. The following procedural guidance
outlines the necessary personal protective equipment (PPE), operational plans for handling
and storage, and proper disposal methods to ensure laboratory safety and regulatory
compliance.

Quantitative Data Summary

While specific occupational exposure limits (OELSs) for Etiracetam-d3 are not established, the
following data for the parent compound, Levetiracetam, provides a basis for safe handling. The
primary difference in Etiracetam-d3 is the isotopic labeling, which is not expected to
significantly alter its chemical properties or hazards.
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Property Data Source
Chemical Formula CsH11D3N202 [1]
Molecular Weight 170.21 g/mol [1]

GHS Hazard Statements H302: Harmful if swallowed [2][3]
H319: Causes serious eye

N [21[3]

irritation

H315: Causes skin irritation (in 3]

some reports)

H335: May cause respiratory 3]

irritation (in some reports)

Experimental Protocol: Safe Handling of Etiracetam-
d3

Adherence to the following step-by-step procedures is mandatory to minimize exposure and
ensure a safe laboratory environment.

Engineering Controls and Preparation

o Ventilation: Always handle Etiracetam-d3 in a well-ventilated area.[4] For procedures that
may generate dust or aerosols, use a certified chemical fume hood.

o Safety Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.[4]

Personal Protective Equipment (PPE)

A risk assessment should be performed to determine the specific PPE required for the tasks to
be performed.[5][6] The minimum required PPE for handling Etiracetam-d3 includes:

o Eye and Face Protection: Chemical safety goggles that meet ANSI Z87.1 standards are
required to protect against splashes.[5][7] When there is a significant risk of splashing, a face
shield must be worn in addition to safety goggles.[5][8][9]
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Hand Protection: Chemically resistant gloves, such as disposable nitrile gloves, must be
worn.[5][7][8] Gloves should be inspected for integrity before each use and changed
immediately if contaminated.[7] For prolonged or high-exposure tasks, consider double-
gloving.[8]

Body Protection: A laboratory coat is mandatory to protect skin and clothing.[7][8] The lab
coat should be buttoned and fit properly.[7] For tasks with a higher risk of splashes, a
chemically resistant apron may be necessary.

Footwear: Closed-toe shoes are required at all times in the laboratory.[7][8]

Respiratory Protection: If working outside of a fume hood where dust or aerosols may be
generated, or if irritation is experienced, a NIOSH/MSHA or European Standard EN 149
approved respirator should be used.[4]

Handling Procedures

e Avoid Contact: Take all necessary precautions to avoid direct contact with the substance. Do
not get it in your eyes, on your skin, or on your clothing.[4]

Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the handling area.[2] Avoid
creating and inhaling dust.[4]

Weighing: If weighing the solid form, perform this task in a fume hood or a ventilated balance
enclosure to contain any dust.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, before
breaks, and at the end of the workday.[2][4]

Storage

o Container: Keep the container tightly closed when not in use.[4]

» Conditions: Store in a dry, well-ventilated place. To maintain product quality, some suppliers
recommend storing the material in a freezer.[4]
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e Incompatibilities: Store away from strong oxidizing agents.[4]

Spill Response

e Evacuate: Evacuate non-essential personnel from the spill area.
e Ventilate: Ensure the area is well-ventilated.

o Containment: Wearing appropriate PPE, sweep up or vacuum the spilled solid material,
avoiding dust generation. Place the material into a suitable, labeled container for disposal.[4]

o Cleaning: Clean the spill area thoroughly.

Disposal Plan

o Waste Characterization: It is the responsibility of the user to properly characterize the waste
to determine if it meets the criteria for hazardous waste under local, state, and federal
regulations.

o Containerization: Collect waste Etiracetam-d3 and any contaminated materials (e.g., gloves,
wipes) in a clearly labeled, sealed container.

o Disposal: Dispose of the waste through an approved hazardous waste disposal facility.[4] Do
not dispose of it down the drain or in the regular trash. Empty containers may retain product
residue and must be disposed of in a safe manner.

Visual Workflow for Handling Etiracetam-d3

The following diagram illustrates the logical workflow for the safe handling of Etiracetam-d3,
from initial preparation to final disposal.
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Caption: Workflow for the safe handling of Etiracetam-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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